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Compound of Interest

Compound Name: GSK1104252A

Cat. No.: B15608331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK1104252A is a potent and selective agonist of the G protein-coupled receptor 119

(GPR119).[1][2][3][4] GPR119 is expressed in pancreatic β-cells and intestinal L-cells, playing

a role in glucose homeostasis. Activation of GPR119 is a promising therapeutic strategy for the

treatment of type 2 diabetes. These application notes provide detailed protocols for the

preparation and handling of GSK1104252A solutions and information on its stability for both in

vitro and in vivo research applications.

Physicochemical Properties
A summary of the key physicochemical properties of GSK1104252A is provided in the table

below.
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Property Value Reference

Molecular Formula C₂₂H₂₇FN₄O₅S [4]

Molecular Weight 478.54 g/mol [4]

CAS Number 1001397-20-1 [4]

Appearance White to off-white solid

Purity ≥98% (commercially available)

Solution Preparation
Stock Solution Preparation (for In Vitro use)
For most in vitro cell-based assays, GSK1104252A should be dissolved in a suitable organic

solvent to prepare a concentrated stock solution. Dimethyl sulfoxide (DMSO) is the

recommended solvent.

Protocol:

Equilibrate the vial of solid GSK1104252A to room temperature before opening.

Add the appropriate volume of DMSO to the vial to achieve the desired stock concentration

(e.g., 10 mM or 50 mM).

Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle warming in a

water bath (37°C) for 5-10 minutes may aid in solubilization.

Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize freeze-thaw

cycles.

Working Solution Preparation (for In Vitro use)
Prepare working solutions by diluting the DMSO stock solution in the appropriate aqueous

buffer or cell culture medium.

Protocol:
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Determine the final desired concentration of GSK1104252A in your assay.

Perform a serial dilution of the DMSO stock solution into the aqueous buffer or cell culture

medium.

It is critical to ensure that the final concentration of DMSO in the assay does not exceed a

level that affects cell viability or the experimental outcome (typically ≤0.1%).

Vortex the working solution gently before adding it to the assay system.

Formulation for In Vivo Studies
For oral administration in rodent models, GSK1104252A can be formulated as a suspension.

The original discovery paper describes a formulation in 0.5% hydroxypropyl methylcellulose

(HPMC) with 0.1% Tween 80 in water.[2]

Protocol:

Weigh the required amount of GSK1104252A.

Prepare the vehicle by dissolving 0.1% Tween 80 in an aqueous solution of 0.5% HPMC.

Add the GSK1104252A powder to the vehicle.

Homogenize the mixture using a suitable method (e.g., sonication, Dounce homogenizer) to

achieve a uniform suspension.

The formulation should be prepared fresh daily before administration.

Solution Stability and Storage
Proper storage of GSK1104252A in both solid and solution forms is crucial to maintain its

integrity and activity.
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Form Storage Condition
Recommended
Duration

Notes

Solid -20°C ≥ 1 year
Protect from light and

moisture.

4°C Short-term

DMSO Stock Solution -20°C ≤ 3 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

-80°C ≤ 6 months

In Vivo Formulation Room Temperature Prepare fresh daily

Suspension is not

intended for long-term

storage.

Note: While specific, publicly available, long-term stability studies for GSK1104252A are

limited, the recommendations above are based on standard laboratory practices for similar

small molecules. It is advisable to perform internal stability checks for long-term experiments.

Experimental Protocols
In Vitro GPR119 Activation Assay (General Protocol)
This protocol provides a general workflow for assessing the agonist activity of GSK1104252A
in a cell line expressing GPR119. The readout is typically a measure of intracellular cyclic AMP

(cAMP) accumulation.
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Preparation

Experiment

Data Analysis

Seed GPR119-expressing cells in 96-well plate

Incubate cells with GSK1104252A

Prepare GSK1104252A serial dilutions

Lyse cells

Measure intracellular cAMP levels

Plot dose-response curve

Calculate EC50 value

Click to download full resolution via product page

In vitro GPR119 activation assay workflow.

Methodology:

Cell Seeding: Seed a cell line stably or transiently expressing GPR119 (e.g., HEK293, CHO)

into a 96-well plate at a predetermined density and allow them to adhere overnight.
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Compound Preparation: Prepare a serial dilution of GSK1104252A in an appropriate assay

buffer or serum-free medium.

Incubation: Remove the culture medium from the cells and add the GSK1104252A dilutions.

Incubate for a specified period (e.g., 30 minutes) at 37°C. Include a vehicle control (e.g.,

0.1% DMSO).

Cell Lysis: Lyse the cells according to the manufacturer's protocol for the chosen cAMP

assay kit.

cAMP Measurement: Measure the intracellular cAMP concentration using a suitable

detection method, such as HTRF, ELISA, or luminescence-based assays.

Data Analysis: Plot the cAMP concentration against the log of the GSK1104252A
concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀

value.

Oral Glucose Tolerance Test (OGTT) in Rodents (General
Protocol)
This protocol outlines a general procedure to evaluate the in vivo efficacy of GSK1104252A in

improving glucose tolerance in mice or rats.
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Preparation

Experiment

Data Analysis

Fast animals overnight

Measure baseline blood glucose (t= -30 min)

Prepare GSK1104252A formulation

Administer GSK1104252A or vehicle orally (t= -30 min)

Administer glucose bolus orally (t= 0 min)

Measure blood glucose at timed intervals

Plot blood glucose over time

Calculate Area Under the Curve (AUC)

Click to download full resolution via product page

In vivo oral glucose tolerance test workflow.

Methodology:
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Fasting: Fast the animals (e.g., mice or rats) overnight (approximately 16 hours) with free

access to water.

Baseline Glucose: Measure the baseline blood glucose level from a tail vein blood sample

(time = -30 minutes).

Compound Administration: Administer the freshly prepared GSK1104252A formulation or

vehicle control orally via gavage (time = -30 minutes).

Glucose Challenge: At time = 0 minutes, administer an oral bolus of glucose (e.g., 2 g/kg).

Blood Glucose Monitoring: Collect blood samples at various time points after the glucose

challenge (e.g., 15, 30, 60, 90, and 120 minutes) and measure the blood glucose levels.

Data Analysis: Plot the mean blood glucose concentration at each time point for both the

treated and vehicle groups. Calculate the area under the curve (AUC) for the glucose

excursion and compare the values between the groups to assess the effect of

GSK1104252A.

Signaling Pathway
GSK1104252A activates GPR119, which is coupled to the Gαs protein. This leads to the

activation of adenylyl cyclase, an increase in intracellular cAMP, and subsequent activation of

Protein Kinase A (PKA) and Exchange Protein Activated by cAMP (EPAC). In pancreatic β-

cells, this signaling cascade potentiates glucose-stimulated insulin secretion.

GSK1104252A GPR119activates Gαsactivates Adenylyl Cyclaseactivates ↑ cAMPproduces

PKAactivates

EPAC

activates Insulin Secretion

Click to download full resolution via product page

Simplified GPR119 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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